MPT0B014
MPT0B014
MPT0B014 is an inhibitor of tubulin polymerization. It inhibits proliferation of A549, H1299, and H226 human non-small cell lung cancer (NSCLC) cells (IC50s = 0.041, 0.046, and 0.041 µM, respectively), as well as adriamycin-resistant NCI/ADR cells that overexpress P-glycoprotein (IC50 = ~0.03 µM). MPT0B014 (0.3 µM) induces cell cycle arrest at the G2/M phase and apoptosis in A549 cells. It reduces tumor growth in an A549 mouse xenograft model when administered in combination with the EGFR tyrosine kinase inhibitor erlotinib.
Brand Name:
Vulcanchem
CAS No.:
1215208-59-5
VCID:
VC0163166
InChI:
InChI=1S/C19H17NO4/c1-22-16-10-14(11-17(23-2)19(16)24-3)18(21)13-6-7-15-12(9-13)5-4-8-20-15/h4-11H,1-3H3
SMILES:
COC1=CC(=CC(=C1OC)OC)C(=O)C2=CC3=C(C=C2)N=CC=C3
Molecular Formula:
C19H17NO4
Molecular Weight:
323.3 g/mol
MPT0B014
CAS No.: 1215208-59-5
Cat. No.: VC0163166
Molecular Formula: C19H17NO4
Molecular Weight: 323.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | MPT0B014 is an inhibitor of tubulin polymerization. It inhibits proliferation of A549, H1299, and H226 human non-small cell lung cancer (NSCLC) cells (IC50s = 0.041, 0.046, and 0.041 µM, respectively), as well as adriamycin-resistant NCI/ADR cells that overexpress P-glycoprotein (IC50 = ~0.03 µM). MPT0B014 (0.3 µM) induces cell cycle arrest at the G2/M phase and apoptosis in A549 cells. It reduces tumor growth in an A549 mouse xenograft model when administered in combination with the EGFR tyrosine kinase inhibitor erlotinib. |
|---|---|
| CAS No. | 1215208-59-5 |
| Molecular Formula | C19H17NO4 |
| Molecular Weight | 323.3 g/mol |
| IUPAC Name | quinolin-6-yl-(3,4,5-trimethoxyphenyl)methanone |
| Standard InChI | InChI=1S/C19H17NO4/c1-22-16-10-14(11-17(23-2)19(16)24-3)18(21)13-6-7-15-12(9-13)5-4-8-20-15/h4-11H,1-3H3 |
| Standard InChI Key | GSGXITQZCMSYKF-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)C2=CC3=C(C=C2)N=CC=C3 |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)C2=CC3=C(C=C2)N=CC=C3 |
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